Cas no 2091685-33-3 (2-(4-Bromo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(4-Bromo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 2091685-33-3
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 5057485
• Update Time: 2025-07-21

2-(4-Bromo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol
• 2-(4-bromo-5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethanol
• 2-(4-Bromo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol

• Inchi： 1S/C11H12BrN3O/c1-8-10(12)11(14-15(8)6-7-16)9-2-4-13-5-3-9/h2-5,16H,6-7H2,1H3
• InChI Key： QLJDAUABIPHUKO-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CN=CC=2)=NN(CCO)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9

Additional information on 2-(4-Bromo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol

Introduction to 2-(4-Bromo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2091685-33-3)

2-(4-Bromo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2091685-33-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule integrates several key functional groups, including a brominated pyrazole core, a methyl substituent, and a pyridine moiety, which collectively contribute to its unique chemical and pharmacological properties.

The pyrazole scaffold is a prominent heterocyclic system widely recognized for its versatility in drug design. Pyrazoles have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for the development of therapeutic agents. In particular, the 4-bromo-5-methyl substitution pattern on the pyrazole ring enhances the molecule's potential for further functionalization, enabling the exploration of diverse pharmacological profiles.

Furthermore, the presence of a pyridin-4-yl group introduces an additional layer of complexity to the molecule. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The ethan-1-ol side chain at the terminal position of the molecule not only influences its solubility but also provides a site for further chemical modifications, such as derivatization or coupling reactions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the brominated pyrazole core may engage with specific binding pockets on enzymes or receptors, potentially modulating their activity. This has opened up new avenues for investigating the compound's role in treating conditions such as inflammation, cancer, and autoimmune diseases.

The methyl substituent at the 5-position of the pyrazole ring is another critical feature that influences the molecule's behavior. Methyl groups are known to affect both electronic and steric properties, which can be harnessed to fine-tune binding affinities and selectivity. By incorporating this group, chemists aim to optimize the compound's interaction with biological targets while minimizing off-target effects.

Moreover, the pyridin-4-yl moiety has been shown to enhance metabolic stability and bioavailability upon oral administration. This is particularly important in drug development, where poor absorption or rapid degradation can limit therapeutic efficacy. The combination of these structural elements makes 2-(4-Bromo-5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol a compelling candidate for further investigation.

In vitro studies have begun to elucidate the pharmacological potential of this compound. Initial experiments indicate that it may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For instance, researchers have explored its interaction with kinases and phosphodiesterases, which are often dysregulated in cancer and inflammatory conditions. The bromine atom, being electronegative, may participate in hydrogen bonding or ionic interactions with polar residues in these enzymes, thereby modulating their function.

The ethan-1-ol side chain also plays a role in determining the compound's pharmacokinetic properties. Ethanol-derived moieties are frequently found in drugs due to their ability to improve solubility and membrane permeability. This characteristic is particularly advantageous when designing oral formulations intended for systemic delivery.

As research progresses, synthetic strategies are being refined to optimize access to this class of compounds. Modern synthetic methodologies leverage transition metal catalysis and flow chemistry to enhance efficiency and scalability. These approaches not only accelerate the discovery process but also allow for greater structural diversity, enabling chemists to explore a wider range of biological activities.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the investigation of molecules like 2-(4-Bromo-5-methyl-3-(pyridin-4-y l)-1H-pyrazol -1 -yl)ethan -1 -ol. Predictive models can identify potential binding interactions and predict pharmacological outcomes before experimental validation is required. This synergy between computational tools and traditional wet chemistry has significantly reduced the time and resources needed for lead optimization.

In conclusion,2-(4-Bromo -5-methyl -3-(pyridin -4 -yl)-1H-pyrazol -1 -yl)ethan -1 -ol represents a promising therapeutic agent with a well-designed molecular framework tailored for biological activity. Its unique combination of structural features—such as the brominated pyrazole core, methyl substituent, and pyridine moiety—positions it as an attractive candidate for further pharmacological exploration. Ongoing research aims to uncover its full potential in treating various diseases while leveraging advanced synthetic techniques and computational tools to streamline development efforts.